Cas no 477709-57-2 ((2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate)
477709-57-2 structure
Product Name:(2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
CAS No:477709-57-2
MF:C13H10Cl2F3N3O2
MW:368.138611316681
CID:6631074
PubChem ID:3832715
Update Time:2024-01-04
(2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate Chemical and Physical Properties
Names and Identifiers
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- AKOS005080690
- (2,4-dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
- 2,4-dichlorobenzyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
- (2,4-dichlorophenyl)methylN-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
- 12M-308S
- (2,4-dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]carbamate
- HMS580O17
- CDS1_001671
- Bionet1_004215
- DivK1c_002711
- 477709-57-2
- Carbamic acid, [1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-, (2,4-dichlorophenyl)methyl ester (9CI)
- 2,4-Dichlorobenzyl (1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)carbamate
- (2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
-
- Inchi: 1S/C13H10Cl2F3N3O2/c1-21-5-10(11(20-21)13(16,17)18)19-12(22)23-6-7-2-3-8(14)4-9(7)15/h2-5H,6H2,1H3,(H,19,22)
- InChI Key: LUDRKKZXCOZNJJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1COC(NC1=CN(C)N=C1C(F)(F)F)=O)Cl
Computed Properties
- Exact Mass: 367.0102164g/mol
- Monoisotopic Mass: 367.0102164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 56.2Ų
(2,4-Dichlorophenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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